Cas no 58265-54-6 (theophylline, [8-14c])

theophylline, [8-14c] structure
theophylline, [8-14c] structure
Product Name:theophylline, [8-14c]
CAS No:58265-54-6
MF:C7H8N4O2
MW:182.156561851501
CID:948272
PubChem ID:12203055
Update Time:2025-04-19

theophylline, [8-14c] Chemical and Physical Properties

Names and Identifiers

    • theophylline, [8-14c]
    • Theophylline,[8-14c]
    • 58265-54-6
    • Inchi: 1S/C7H8N4O2/c1-10-5-4(8-3-9-5)6(12)11(2)7(10)13/h3H,1-2H3,(H,8,9)/i3+2
    • InChI Key: ZFXYFBGIUFBOJW-YZRHJBSPSA-N
    • SMILES: O=C1C2=C(N=[14CH]N2)N(C)C(N1C)=O

Computed Properties

  • Exact Mass: 182.06796750g/mol
  • Monoisotopic Mass: 182.06796750g/mol
  • Isotope Atom Count: 1
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0
  • Topological Polar Surface Area: 69.3Ų
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